Cas no 57826-37-6 (1H-Indole, 1-benzoyl-3-methyl-)

• Product Name: 1H-Indole, 1-benzoyl-3-methyl-
• CAS No: 57826-37-6
• MF: C₁₆H₁₃NO
• MW: 235.280524015427
• CID: 344030
• PubChem ID: 12234018
• Update Time: 2025-04-19

1H-Indole, 1-benzoyl-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole, 1-benzoyl-3-methyl-
• (3-methylindol-1-yl)-phenylmethanone
• 1-benzoyl-3-methyl-1H-indole
• 57826-37-6
• (3-methyl-1H-indol-1-yl)(phenyl)methanone
• DTXSID80481651
• SCHEMBL14301382

• Inchi： 1S/C16H13NO/c1-12-11-17(15-10-6-5-9-14(12)15)16(18)13-7-3-2-4-8-13/h2-11H,1H3
• InChI Key： RWBZXMIHJLXPFB-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)N1C=C(C)C2C=CC=CC1=2

Computed Properties

• Exact Mass: 235.09979
• Monoisotopic Mass: 235.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 22Ų

Experimental Properties

• PSA: 22